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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138 Get Quote

Disclaimer: Demeton is a highly toxic and largely obsolete organophosphate insecticide. Its

use in modern research and drug development is rare and strictly controlled. This guide is

intended for professionals in research and laboratory settings who may encounter legacy

contamination on older instruments or need to decontaminate equipment exposed to similar

organophosphate compounds. Always prioritize safety and consult your institution's

Environmental Health and Safety (EHS) office before handling any potentially hazardous

materials.

Frequently Asked Questions (FAQs)
Q1: What is Demeton and why is it a significant contamination concern?

A1: Demeton is an organophosphate insecticide that exists in two isomeric forms, Demeton-O

and Demeton-S.[1][2] Like other organophosphates, it is a potent acetylcholinesterase

inhibitor, making it a powerful neurotoxin to both insects and mammals.[1][2] The key concerns

for instrument contamination are its high mammalian toxicity, its ability to be readily absorbed

through the skin, and its persistence on surfaces if not properly decontaminated.[2][3] It is a

pale yellow, oily liquid with low water solubility, which can make removal from complex

instrument surfaces challenging.[1][4]

Q2: I've acquired a used instrument from an older lab. How can I determine if it's contaminated

with Demeton or other organophosphates?
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A2: Visual inspection for oily residues or a characteristic mercaptan-like (sulfur) smell might be

initial indicators, but these are not reliable.[1][5] The definitive method is to perform surface

wipe or swab testing followed by chemical analysis. A qualified analytical lab can test for a

panel of organophosphates. The preferred analytical technique is typically Gas

Chromatography (GC) with a selective detector like a Flame Photometric Detector (FPD) or a

Mass Spectrometer (MS), or Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS).[6][7] Before sampling, consult your EHS office to ensure you are following proper

procedures and using the correct personal protective equipment (PPE).

Q3: What are the immediate safety precautions if I suspect Demeton contamination?

A3: If you suspect contamination, take the following immediate steps:

Isolate the Area: Restrict access to the area containing the potentially contaminated

equipment.[4]

Wear Appropriate PPE: At a minimum, this includes a lab coat, safety goggles to prevent eye

contact, and chemical-resistant gloves (e.g., nitrile).[3][8] Demeton is readily absorbed

through the skin.[3]

Avoid Inhalation: Do not attempt to "smell" the substance to identify it. Ensure the area is

well-ventilated.[9]

Inform EHS: Contact your institution's Environmental Health and Safety office immediately.

They will provide guidance on proper handling, decontamination, and disposal procedures.

Do Not Use the Instrument: The equipment should be clearly labeled as "Potentially

Contaminated - Do Not Use" until it has been professionally decontaminated and cleared.

Q4: What cleaning agents are effective for decontaminating Demeton and other

organophosphates?

A4: Organophosphates like Demeton undergo alkaline hydrolysis, which breaks them down

into less toxic compounds.[4][10][11] Therefore, alkaline solutions are the primary choice for

decontamination.
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For robust surfaces (e.g., stainless steel, glass): A 10% solution of sodium hydroxide (lye) or

sodium carbonate (washing soda) can be effective.[12][13] A solution of household bleach

(sodium hypochlorite) can also be used.[12][13]

For sensitive or electronic equipment: A two-stage process may be necessary. First, a

solvent like methanol can be used to extract the pesticide from the surface.[14] This extract

must then be treated as hazardous waste. The surface can then be wiped with a milder

cleaning agent. Always check for material compatibility before using any solvent or cleaning

agent.

Q5: How can I verify that decontamination was successful?

A5: Verification is crucial to ensure the instrument is safe for use. This involves post-

decontamination analytical testing. After the cleaning protocol is complete and the instrument is

fully dry, a surface wipe test should be performed as described in Q2. The analysis should

confirm that any residual Demeton levels are below the established safety limit of quantification

(LOQ) for the analytical method, which can be as low as 0.01 mg/kg.[6][15] Only after receiving

a clearance report from the analytical lab should the instrument be returned to service.
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Problem Possible Cause Recommended Solution

Persistent Odor After Cleaning

Incomplete decontamination;

residue trapped in porous

materials or crevices.

Repeat the full

decontamination protocol. For

complex equipment,

disassembly by a qualified

technician may be required for

thorough cleaning. If the odor

persists in plastic or rubber

components, they may need to

be replaced.

Post-Decontamination Test is

Positive

The cleaning agent was not

effective; insufficient contact

time; residue was redistributed

rather than removed.

Review the decontamination

protocol. Ensure the correct

alkaline solution was used with

sufficient contact time (at least

15-30 minutes is

recommended). Use fresh

absorbent materials for each

wipe to prevent re-

contamination. Consider a two-

step process with an initial

solvent wipe followed by

alkaline hydrolysis.[14]

Visible Damage to Instrument

Surface

The decontamination agent is

incompatible with the

instrument material (e.g.,

strong alkali on aluminum or

painted surfaces).

Immediately neutralize the

surface with a mild acid (e.g.,

5% acetic acid) and rinse with

water. Discontinue use of the

incompatible agent. Consult

the instrument manual or

manufacturer for compatible

cleaning agents. For future

decontamination, always test

the agent on a small,

inconspicuous area first.

Interference in Analytical

Verification Test

Co-extracted materials from

the instrument surface or

Ensure the analytical lab is

using a highly selective
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cleaning agents are interfering

with the detector.

method like LC-MS/MS or GC-

MS.[6][7] Provide the lab with

a "blank" wipe sample of the

cleaning solution used so they

can identify and subtract any

interfering peaks. Ensure all

glassware used for sample

preparation is scrupulously

cleaned.[16]

Data & Protocols
Table 1: Physicochemical Properties of Demeton

Property Value
Implication for
Decontamination

Appearance
Oily, colorless to pale yellow

liquid[4]

Can leave a visible film, but

may also be present in non-

visible layers.

Odor
Unpleasant, mercaptan-like

(sulfur)[1][5]

Odor can indicate presence,

but its absence does not

guarantee safety.

Water Solubility
Slightly soluble / Low (0.01%)

[3][4]

Water alone is not an effective

cleaning agent. Alkaline

hydrolysis or organic solvents

are needed.

Vapor Pressure 0.00026 - 0.0004 mmHg[3][4]

Low volatility means it will not

readily evaporate and can

persist on surfaces.

Primary Hazard
Acetylcholinesterase inhibitor;

readily absorbed via skin[2][3]

Strict adherence to PPE is

critical to prevent dermal

exposure.
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Table 2: Comparison of Decontamination Solutions for
Organophosphates
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Decontaminati
on Agent

Target
Surfaces

Mechanism Efficacy Cautions

10% Sodium

Hydroxide (Lye)

Glass, Stainless

Steel

Alkaline

Hydrolysis[10]

[13]

High

Highly corrosive.

Causes severe

eye and skin

damage.

Requires

extensive PPE.

[13]

10% Sodium

Carbonate

(Washing Soda)

Most Metals,

Glass, Plastics

Alkaline

Hydrolysis[12]
Moderate to High

Safer than NaOH

but still requires

gloves and eye

protection. Less

corrosive.

5% Sodium

Hypochlorite

(Bleach)

Glass, Stainless

Steel, some

Plastics

Oxidation &

Hydrolysis[12]
Moderate to High

Corrosive to

some metals.

Can release toxic

chlorine gas if

mixed with acids.

Methanol

followed by

Detergent Wash

Sensitive

Electronics,

Painted Surfaces

Solvent

Extraction[14]
High

Methanol is

flammable and

toxic. Must be

used in a well-

ventilated area or

fume hood.

Extracted solvent

is hazardous

waste.
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Soap/Detergent

and Water

General

surfaces, PPE

Physical

Removal

Low (for

chemical

breakdown)[12]

Primarily for

removing loose

contamination.

Does not

effectively

degrade the

pesticide.[13]

Experimental Protocols
Protocol 1: Preparation of 10% Sodium Carbonate
Decontamination Solution

Objective: To prepare a moderately strong alkaline solution for the chemical degradation of

Demeton on compatible surfaces.

Materials:

Sodium Carbonate (Na₂CO₃), anhydrous powder

Reagent-grade water

Glass beaker or flask

Magnetic stir bar and stir plate

Graduated cylinder

Appropriate PPE (gloves, safety glasses, lab coat)

Procedure:

1. Don all required PPE.

2. Measure 900 mL of reagent water using a graduated cylinder and pour it into a 1 L beaker.

3. Place the beaker on a magnetic stir plate and add a stir bar.
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4. Weigh out 100 g of anhydrous sodium carbonate.

5. Slowly add the sodium carbonate to the water while stirring to avoid clumping.

6. Continue stirring until the powder is completely dissolved.

7. Label the container clearly: "10% Sodium Carbonate - Corrosive" with the preparation

date.

Protocol 2: Surface Decontamination and Verification
Workflow

Objective: To provide a step-by-step process for cleaning and verifying the decontamination

of a non-sensitive instrument surface.

Materials:

Prepared decontamination solution (e.g., 10% Sodium Carbonate).

Absorbent pads or chemical-resistant wipes.

Waste container for hazardous materials.

Surface wipe test kit (from an accredited analytical lab).

Full PPE.

Procedure:

1. Pre-Cleaning: Begin by wiping the entire surface with a dry absorbent pad to remove any

loose dust or grime. Dispose of the pad as potentially contaminated waste.

2. Decontamination Application: Liberally apply the 10% sodium carbonate solution to the

surface using a fresh wipe. Ensure all areas, including seams and joints, are thoroughly

wetted.

3. Contact Time: Allow the solution to remain on the surface for a minimum of 30 minutes to

facilitate alkaline hydrolysis.
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4. Removal: Using new absorbent wipes, clean the decontamination solution from the

surface.

5. Rinsing: Wipe the surface multiple times with wipes dampened with reagent water to

remove any residual alkaline solution.

6. Drying: Allow the instrument to air dry completely in a well-ventilated area.

7. Verification Sampling: Perform a surface wipe test as per the analytical laboratory's

instructions. This typically involves wiping a defined surface area (e.g., 10x10 cm) with a

provided swab.

8. Analysis: Send the sample to the lab for analysis. The instrument remains in quarantine.

9. Clearance: If the analytical result is below the limit of quantification, the instrument can be

cleared for service. If not, repeat the decontamination and verification process.

Visualizations
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Caption: Workflow for Decontamination and Verification.
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Demeton (Organophosphate Ester)

Alkaline Hydrolysis
(e.g., with NaOH or Na₂CO₃)

 P-S or P-O bond cleavage 

Degradation Products
(Less Toxic Phosphoric Acid Esters + Thio-compounds)

 Results in 

Click to download full resolution via product page

Caption: Simplified Demeton Degradation Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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